Cas no 309947-10-2 (1-Bromo-4-allyloxy-2-methylbenzene)

1-Bromo-4-allyloxy-2-methylbenzene is a brominated aromatic compound featuring an allyloxy substituent, making it a versatile intermediate in organic synthesis. Its molecular structure, combining a reactive bromine atom with an allyl ether group, allows for selective functionalization in cross-coupling reactions, such as Suzuki or Heck couplings, as well as nucleophilic substitutions. The methyl group at the 2-position enhances steric and electronic properties, influencing reactivity patterns. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex scaffolds. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for synthetic applications.
1-Bromo-4-allyloxy-2-methylbenzene structure
309947-10-2 structure
Product Name:1-Bromo-4-allyloxy-2-methylbenzene
CAS No:309947-10-2
MF:C10H11BrO
MW:227.097742319107
MDL:MFCD20040737
CID:2150548
Update Time:2025-05-28

1-Bromo-4-allyloxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Allyloxy-4-bromo-3-methylbenzene
    • JLVNGDLXDMOKBX-UHFFFAOYSA-N
    • 4-Allyloxy-1-bromo-2-methylbenzene
    • 1-Bromo-4-allyloxy-2-methylbenzene
    • 4-allyloxy-1-bromo-2-methyl-benzene
    • MDL： MFCD20040737
    • Inchi： 1S/C10H11BrO/c1-3-6-12-9-4-5-10(11)8(2)7-9/h3-5,7H,1,6H2,2H3
    • InChI Key： JLVNGDLXDMOKBX-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C=C1C)OCC=C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 277.8±25.0 °C at 760 mmHg
  • Flash Point: 119.3±9.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-4-allyloxy-2-methylbenzene Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB429535-1 g
1-Bromo-4-allyloxy-2-methylbenzene; .
 309947-10-2
1g
 €602.60 2023-06-16
abcr
AB429535-5 g
1-Bromo-4-allyloxy-2-methylbenzene; .
 309947-10-2
5g
 €1258.60 2023-06-16
abcr
AB429535-1g
1-Bromo-4-allyloxy-2-methylbenzene; .
 309947-10-2
1g
 €1338.10 2025-02-19
abcr
AB429535-5g
1-Bromo-4-allyloxy-2-methylbenzene; .
 309947-10-2
5g
 €1258.60 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1646573-1g
4-(Allyloxy)-1-bromo-2-methylbenzene
 309947-10-2 98%
1g
 ￥5392.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1646573-5g
4-(Allyloxy)-1-bromo-2-methylbenzene
 309947-10-2 98%
5g
 ￥14647.00 2024-08-02

1-Bromo-4-allyloxy-2-methylbenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:309947-10-2)1-Bromo-4-allyloxy-2-methylbenzene
Order Number:A1155631
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:29
Price ($):793.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:309947-10-2)1-Bromo-4-allyloxy-2-methylbenzene
A1155631
Purity:99%
Quantity:1g
Price ($):793.0
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